Cas no 66445-41-8 (2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI))

2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) structure
66445-41-8 structure
Product name:2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
CAS No:66445-41-8
MF:C6H10N2O2
MW:142.15600
CID:964031
PubChem ID:45117257

2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
    • DIASTEREOMER 2
    • (3R)-1,3-dimethyl-2,5-piperazinedione
    • DKJXHTTVLDGGFA-SCSAIBSYSA-N
    • 66445-41-8
    • SCHEMBL1188908
    • Inchi: InChI=1S/C6H10N2O2/c1-4-6(10)8(2)3-5(9)7-4/h4H,3H2,1-2H3,(H,7,9)/t4-/m1/s1
    • InChI Key: DKJXHTTVLDGGFA-SCSAIBSYSA-N
    • SMILES: CC1C(=O)N(CC(=O)N1)C

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.4A^2

Experimental Properties

  • PSA: 49.41000
  • LogP: -0.77020

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd